Cas no 1805331-95-6 (2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde
• CAS No: 1805331-95-6
• MF: C₇H₄F₂N₂O₃
• MW: 202.115068435669
• CID: 4812235
• Update Time: 2025-06-07

2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H4F2N2O3/c8-7(9)6-4(3-12)1-5(2-10-6)11(13)14/h1-3,7H
• InChI Key： ZLKHDGDMNUHVHZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 0.8
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde

2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde, identified by the CAS number CAS No. 1805331-95-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at the 2-position, a nitro group at the 5-position, and a carboxaldehyde group at the 3-position. These functional groups contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde in the field of medicinal chemistry. The presence of the nitro group and the carboxaldehyde group makes this compound a promising candidate for use in drug design, particularly in the development of anti-cancer agents. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapeutic agent.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde has also been explored for its role in organic synthesis. The difluoromethyl group imparts unique electronic properties to the molecule, making it an ideal substrate for various catalytic transformations. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically enriched derivatives of this compound, which are valuable in stereochemical studies and chiral drug development.

The synthesis of 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the difluoromethyl group via nucleophilic substitution and the installation of the nitro group through oxidation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Researchers have employed density functional theory (DFT) calculations to investigate the electronic structure and reactivity of 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde. These studies have provided insights into its potential as a catalyst in various chemical reactions, particularly in the activation of inert bonds such as C-H bonds.

In conclusion, 2-(Difluoromethyl)-5-nitropyridine-3-carboxaldehyde, with its unique combination of functional groups and versatile chemical properties, continues to be a focal point in both academic and industrial research. Its potential applications span across medicinal chemistry, organic synthesis, and catalysis, making it a valuable compound for further exploration and development.